1-(2-chloro-6-fluorobenzyl)-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(2-methoxy-4-nitrophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H15ClFN3O5/c1-30-18-10-12(25(28)29)7-8-17(18)23-19(26)13-4-3-9-24(20(13)27)11-14-15(21)5-2-6-16(14)22/h2-10H,11H2,1H3,(H,23,26)
• InChI Key: AKOGBJUMJBLGTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C20H15ClFN3O5
• Molecular Weight: 431.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H15ClFN3O5 and its molecular weight is 431.8. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chloro-6-fluorobenzyl)-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chloro-6-fluorobenzyl)-N-(2-methoxy-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

1. Kinase Inhibition and Antitumor Activity

• Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors. This class of compounds, including variations similar to the specified chemical, have shown effectiveness in inhibiting tumor growth in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration (Schroeder et al., 2009).

2. Antimicrobial Activity

• A series of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives have been synthesized, with compounds in this group showing good antibacterial activity and moderate antifungal activity. This research is indicative of the potential antimicrobial applications of compounds structurally related to the specified chemical (Ahsan et al., 2016).

3. Radiolabeling and Biological Properties Evaluation

• Fluorinated derivatives of a similar chemical structure were radiolabeled with fluorine-18 and evaluated for their biological properties in rats. These compounds showed promising results in terms of brain clearance and specific binding ratios, suggesting potential applications in neuroimaging and receptor distribution studies (Lang et al., 1999).

4. Polymer Synthesis

• Compounds with similar structures have been used in the synthesis of polyamides with flexible main-chain ether linkages. These polyamides displayed useful levels of thermal stability, solubility in polar solvents, and the ability to form transparent, flexible films, indicating potential applications in material science and polymer engineering (Hsiao et al., 2000).

5. HIV Integrase Inhibition

• N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, a class of compounds with a structural resemblance, have shown potent inhibition of the HIV-integrase-catalyzed strand transfer process, highlighting potential applications in the development of antiviral agents (Pace et al., 2007).